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Compound of Interest

Compound Name: 6-Methylpicolinonitrile

Cat. No.: B028785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 6-
Methylpicolinonitrile (CAS No. 1620-75-3). Adherence to these procedures is critical for

ensuring personal safety and operational integrity within a laboratory setting.

Hazard Identification and Classification
6-Methylpicolinonitrile is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2][3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[1][3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3][4][5][6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][2][3][4][5][6]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1][3]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation.[3][4][5][7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6-Methylpicolinonitrile.

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.[4]

Protects against splashes and

airborne particles causing

serious eye irritation.

Hand Protection
Protective gloves (e.g., Nitrile

rubber).

Prevents skin contact which

can be harmful and cause

irritation.[1][4]

Skin and Body Protection
Impervious clothing, lab coat.

[4]

Minimizes the risk of skin

contact.

Respiratory Protection
Suitable respirator (e.g., N95

dust mask for solids).[4]

Necessary to prevent

inhalation, which is harmful

and can cause respiratory

irritation.
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Operational Plan: Step-by-Step Handling Procedure
This workflow ensures the safe handling of 6-Methylpicolinonitrile from receipt to disposal.

Workflow for Handling 6-Methylpicolinonitrile

Preparation

Handling

Cleanup & Storage

Disposal

Review SDS

Don PPE

Prepare Ventilated Workspace

Weigh Compound

Dissolve/Use in Reaction

Decontaminate Surfaces

Doff PPE Collect Contaminated Materials

Store in a Cool, Dry, Well-Ventilated Area Dispose According to Local Regulations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b028785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Safe handling workflow for 6-Methylpicolinonitrile.

Preparation Phase:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required Personal Protective Equipment (PPE) as specified in the table above.

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood.[4]

Handling Phase:

Carefully weigh the required amount of 6-Methylpicolinonitrile. Avoid creating dust.

Proceed with the experimental procedure, such as dissolving the compound or adding it to

a reaction mixture.

Cleanup and Storage:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Carefully remove and dispose of contaminated PPE.

Store the remaining 6-Methylpicolinonitrile in a tightly closed container in a cool, dry, and

well-ventilated place.[6]

Emergency Procedures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Measures

If Inhaled

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. Call

a POISON CENTER or doctor if you feel unwell.

[1][4]

If on Skin

Take off immediately all contaminated clothing.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[4][6]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][4][5][6]

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.[1][2][5][6]

Accidental Release and Disposal Plan
In the event of a spill, follow these steps:

Containment:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Prevent the substance from entering drains.

Use personal protective equipment during cleanup.[4]

Cleanup:

For solid spills, sweep up and shovel into a suitable container for disposal.[6] Avoid

generating dust.
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For solutions, absorb with an inert material (e.g., sand, silica gel) and place in a sealed

container.[4]

Disposal:

All waste materials, including contaminated PPE, absorbent materials, and empty

containers, must be disposed of as hazardous waste.

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4] Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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